molecular formula C16H20FNO4 B8786747 1-N-Boc-2-(4-carboxy-3-fluoro-phenyl)-pyrrolidine

1-N-Boc-2-(4-carboxy-3-fluoro-phenyl)-pyrrolidine

Cat. No.: B8786747
M. Wt: 309.33 g/mol
InChI Key: MUXQNPCTAODZDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-N-Boc-2-(4-carboxy-3-fluoro-phenyl)-pyrrolidine is a useful research compound. Its molecular formula is C16H20FNO4 and its molecular weight is 309.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H20FNO4

Molecular Weight

309.33 g/mol

IUPAC Name

2-fluoro-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]benzoic acid

InChI

InChI=1S/C16H20FNO4/c1-16(2,3)22-15(21)18-8-4-5-13(18)10-6-7-11(14(19)20)12(17)9-10/h6-7,9,13H,4-5,8H2,1-3H3,(H,19,20)

InChI Key

MUXQNPCTAODZDG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCCC1C2=CC(=C(C=C2)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of EXAMPLE 50C (5.5 g) and lithium hydroxide monohydrate (1.43 g) in THF (50 mL) and water (50 mL) was titrated with methanol until transparent, stirred at ambient temperature for 2 hours, acidified to pH 2 with 2M HCl, concentrated to about 40 mL and filtered.
Name
mixture
Quantity
5.5 g
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
1.43 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
50 mL
Type
solvent
Reaction Step Five
Name
Quantity
50 mL
Type
solvent
Reaction Step Six

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